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Compound of Interest

Compound Name: N-Phenylisonicotinamide

Cat. No.: B188823 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the solubility characteristics of N-
Phenylisonicotinamide, a compound of interest in pharmaceutical research for its potential as

an antitubercular agent.[1] Due to the limited availability of specific quantitative solubility data in

public literature, this document focuses on providing a robust experimental framework for

determining its solubility in common laboratory solvents. The methodologies outlined below are

based on established and reliable techniques for solubility assessment.

Solubility Profile of N-Phenylisonicotinamide
N-Phenylisonicotinamide is described as a white to off-white solid that is sparingly soluble in

water and exhibits good solubility in organic solvents.[1] To facilitate precise and comparable

data, the following table is provided as a template for researchers to populate with

experimentally determined solubility values.

Table 1: Experimentally Determined Solubility of N-Phenylisonicotinamide
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Solvent
Solvent
Type

Temperatur
e (°C)

Solubility
(mg/mL)

Solubility
(mol/L)

Method of
Determinati
on

Water Polar Protic
Equilibrium

Shake-Flask

Ethanol Polar Protic
Equilibrium

Shake-Flask

Methanol Polar Protic
Equilibrium

Shake-Flask

1-Propanol Polar Protic
Equilibrium

Shake-Flask

2-Propanol Polar Protic
Equilibrium

Shake-Flask

Acetone Polar Aprotic
Equilibrium

Shake-Flask

Acetonitrile Polar Aprotic
Equilibrium

Shake-Flask

Dimethyl

Sulfoxide

(DMSO)

Polar Aprotic
Equilibrium

Shake-Flask

Dichlorometh

ane (DCM)
Non-polar

Equilibrium

Shake-Flask

Diethyl Ether Non-polar
Equilibrium

Shake-Flask

Experimental Protocol: Equilibrium Solubility
Determination via the Shake-Flask Method
The saturation shake-flask method is a widely recognized and reliable technique for

determining the thermodynamic (equilibrium) solubility of a compound.[2] The following protocol

is a detailed methodology for assessing the solubility of N-Phenylisonicotinamide.
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2.1. Materials and Equipment

N-Phenylisonicotinamide (solid form)

Selected solvents (analytical grade)

Stoppered flasks or vials

Orbital shaker or magnetic stirrer

Temperature-controlled incubator or water bath

Filtration apparatus (e.g., syringe filters with appropriate membrane)

Analytical balance

High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer for

quantification

2.2. Procedure

Preparation: Add an excess amount of solid N-Phenylisonicotinamide to a series of

stoppered flasks, each containing a known volume of a specific solvent.[2][3] It is crucial to

add enough compound to ensure a saturated solution with undissolved solid remaining at

equilibrium.[3]

Equilibration: Place the flasks in a temperature-controlled orbital shaker or water bath set to

a constant temperature (e.g., 25 °C or 37 °C).[4] Agitate the samples for a predetermined

period (typically 24-72 hours) to allow the system to reach equilibrium.[3][4] The time

required to reach equilibrium can vary and should ideally be determined by taking

measurements at different time points until the concentration of the dissolved compound

remains constant.[2]

Phase Separation: After equilibration, allow the suspensions to settle. Carefully separate the

saturated solution from the excess solid by filtration.[3][4] Centrifugation followed by

withdrawal of the supernatant can also be employed.[3]
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Quantification: Analyze the concentration of N-Phenylisonicotinamide in the clear, filtered

supernatant using a validated analytical method, such as HPLC or UV-Vis

spectrophotometry.[3][4]

Data Analysis: Calculate the solubility in mg/mL or mol/L based on the quantified

concentration in the saturated solution.

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the equilibrium shake-flask solubility

determination protocol.
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Start: Prepare Materials
(N-Phenylisonicotinamide, Solvents)

Add Excess Solid to Solvent
in Stoppered Flasks

Step 1

Equilibrate with Agitation
(Constant Temperature, 24-72h)

Step 2

Phase Separation
(Filtration or Centrifugation)

Step 3

Quantify Concentration
(HPLC or UV-Vis)

Step 4

End: Calculate Solubility

Step 5

Click to download full resolution via product page

Caption: Experimental workflow for determining the equilibrium solubility of N-
Phenylisonicotinamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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